Cas no 626-96-0 (4-oxopentanal)

• Product Name: 4-oxopentanal
• CAS No: 626-96-0
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD12545900
• CID: 1639064
• PubChem ID: 164702
• Update Time: 2025-06-08

4-oxopentanal Chemical and Physical Properties

Names and Identifiers

• 4-oxopentanal
• Pentanal, 4-oxo-
• Levulinaldehyde
• Levulinaldehyde; 3-Acetyl-1-propanal; 4-Ketovaleraldehyde; 5-Oxo-2-pentanone; Levulinic aldehyde
• 2,5-pentanedione
• Q26841304
• Lavulinaldehyd
• HYDROXYCHLOROQUINE_met049
• pentane-2,5-dione
• 4-oxo-pentanal
• AKOS022632592
• SY282411
• CHEBI:87363
• UNII-BL58BK264G
• A936656
• 626-96-0
• KEHNRUNQZGRQHU-UHFFFAOYSA-N
• BL58BK264G
• 1,4-pentanedione
• SCHEMBL301539
• QUINACRINE_met029
• DTXSID60211655
• MFCD12545900
• AS-77767
• P17049
• DTXCID90134146

• MDL： MFCD12545900
• Inchi： 1S/C5H8O2/c1-5(7)3-2-4-6/h4H,2-3H2,1H3
• InChI Key： KEHNRUNQZGRQHU-UHFFFAOYSA-N
• SMILES： O=C(C)CCC=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.0134
• Boiling Point: 127.55°C (rough estimate)
• Refractive Index: 1.4257
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-oxopentanal

Professional Introduction to Compound with CAS No. 626-96-0 and Product Name: 4-oxopentanal

4-oxopentanal, identified by the chemical abstracts service number CAS No. 626-96-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This aldehyde derivative, characterized by its five-carbon chain and a carbonyl group at the fourth position, has garnered considerable attention due to its versatile applications in synthetic chemistry and biological studies. The compound's unique structural properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules, contributing to advancements in drug development.

The chemical structure of 4-oxopentanal consists of a linear aldehyde functional group attached to a pentane backbone. This configuration imparts distinct reactivity, allowing it to participate in a wide range of chemical transformations, including condensation reactions, oxidation processes, and polymerization reactions. These characteristics have positioned 4-oxopentanal as a key building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

In recent years, 4-oxopentanal has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to undergo facile functionalization makes it an attractive candidate for developing novel drug candidates with improved efficacy and reduced side effects. For instance, studies have demonstrated its utility in constructing heterocyclic frameworks that are prevalent in many bioactive molecules.

Moreover, 4-oxopentanal has been investigated for its role in biochemical pathways and enzyme mechanisms. Its structural motif is reminiscent of several naturally occurring aldehydes that serve as substrates or intermediates in metabolic processes. This has prompted investigations into how derivatives of 4-oxopentanal might interact with biological targets, offering insights into potential therapeutic interventions. Additionally, the compound's reactivity with nucleophiles has been exploited in the synthesis of nucleoside analogs, which are crucial in antiviral and anticancer therapies.

The latest research on 4-oxopentanal also highlights its significance in materials science. The compound's ability to polymerize under controlled conditions has led to the development of novel polymeric materials with unique properties. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in coatings, adhesives, and advanced composites. The study of 4-oxopentanal polymers has opened new avenues for creating high-performance materials with tailored functionalities.

From a synthetic chemistry perspective, 4-oxopentanal serves as a versatile intermediate for constructing more complex organic molecules. Its aldehyde functionality allows for the formation of imines, hemiacetals, and acetal derivatives, which are pivotal in the synthesis of natural products and synthetic analogs. The compound's compatibility with various catalytic systems has enabled researchers to develop efficient synthetic routes that minimize waste and maximize yield, aligning with green chemistry principles.

In conclusion, 4-oxopentanal (CAS No. 626-96-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role in pharmaceutical research underscores its importance as a synthetic intermediate for developing novel therapeutic agents. Additionally, its potential in biochemical studies and materials science highlights its versatility and utility beyond traditional organic chemistry applications. As research continues to uncover new properties and applications of this compound, its significance is expected to grow further, driving innovation across various industries.